Cas no 1214352-13-2 (5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl
• CAS No: 1214352-13-2
• MF: C₁₃H₇ClF₄
• MW: 274.641296625137
• CID: 4999016
• Update Time: 2025-05-21

5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3'-fluoro-2-(trifluoromethyl)biphenyl
• 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF4/c14-9-4-5-12(13(16,17)18)11(7-9)8-2-1-3-10(15)6-8/h1-7H
• InChI Key： ZUBAFKHERDNZEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl

Introduction to 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl (CAS No: 1214352-13-2)

5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl, identified by its Chemical Abstracts Service (CAS) number 1214352-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, fluoro, and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for developing novel bioactive molecules.

The compound's molecular structure consists of two benzene rings connected at the para positions, with functional groups strategically placed to enhance its reactivity and biological activity. The presence of a chloro group at the 5-position and a fluoro group at the 3'-position introduces electron-withdrawing effects, while the trifluoromethyl group at the 2-position further modulates the electronic properties of the molecule. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in its interactions with biological targets.

In recent years, 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl has been extensively studied for its potential applications in drug discovery. Its biphenyl core is a common motif in many pharmacologically active compounds, including antipsychotics, antidepressants, and antiviral agents. The introduction of halogenated substituents enhances the compound's binding affinity to biological receptors, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structure to design derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, studies have shown that analogs of 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl exhibit potent activity against various enzymatic targets, including kinases and proteases, which are key players in numerous disease pathways.

Recent advancements in computational chemistry have also facilitated the exploration of 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl's potential. Molecular modeling techniques have been employed to predict how different substituents might influence the compound's binding interactions with proteins. These predictions have guided experimental efforts, leading to the identification of novel lead compounds with promising biological activity.

The agrochemical sector has also shown interest in this compound due to its structural features that mimic natural products known for their bioactivity. By incorporating halogenated biphenyls into pesticide formulations, researchers aim to develop more effective and environmentally sustainable solutions for crop protection. The stability and lipophilicity provided by the chloro, fluoro, and trifluoromethyl groups make this compound an ideal candidate for such applications.

Furthermore, the synthesis of 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl has been optimized through various synthetic routes to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient construction of its complex framework. These advancements in synthetic chemistry have made it more feasible to produce this compound on a larger scale for industrial applications.

The safety profile of 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its potential hazards and ensure that it meets regulatory standards for pharmaceutical use. These studies have revealed that the compound exhibits moderate toxicity at high concentrations but remains relatively safe under controlled conditions.

In conclusion, 5-Chloro-3'-fluoro-2-(trifluoromethyl)biphenyl (CAS No: 1214352-13-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, combined with its favorable chemical properties, make it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges in medicine and agriculture.